Cas no 146950-62-1 (Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-1-methyl-)

Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-1-methyl- structure
146950-62-1 structure
Product Name:Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-1-methyl-
CAS No:146950-62-1
MF:C8H7N3O2
MW:177.160081148148
CID:100957
PubChem ID:4372812
Update Time:2025-04-18

Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-1-methyl-
    • 1-METHYL-1,4-DIHYDROPYRIDO[3,4-B]PYRAZINE-2,3-DIONE
    • 1-methyl-4H-pyrido[3,4-b]pyrazine-2,3-dione
    • 4-METHYL-1,4-DIHYDROPYRIDO[3,4-B]PYRAZINE-2,3-DIONE
    • Pyrido[3,4-b]pyrazine-2,3-dione, 1,4-dihydro-1-methyl- (9CI)
    • 146950-62-1
    • AKOS032952978
    • SCHEMBL9433339
    • HMS1649D11
    • 1-Methylpyrido[3,4-b]pyrazine-2,3(1H,4H)-dione
    • Oprea1_844513
    • DTXSID60402541
    • Inchi: 1S/C8H7N3O2/c1-11-6-2-3-9-4-5(6)10-7(12)8(11)13/h2-4H,1H3,(H,10,12)
    • InChI Key: LHMAUSLHAYCGOP-UHFFFAOYSA-N
    • SMILES: O=C1C(NC2C=NC=CC=2N1C)=O

Computed Properties

  • Exact Mass: 177.05391
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.3Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 62.3
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